Cas no 315683-78-4 ((5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 315683-78-4
• MF: C₁₇H₁₄N₂O₃S₂
• MW: 358.434661388397
• CID: 5878155
• PubChem ID: 1391572
• Update Time: 2025-10-10

(5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-(2,3-dimethoxybenzylidene)-3-(pyridin-3-yl)-2-thioxothiazolidin-4-one
• 4-Thiazolidinone, 5-[(2,3-dimethoxyphenyl)methylene]-3-(3-pyridinyl)-2-thioxo-
• (5E)-5-[(2,3-DIMETHOXYPHENYL)METHYLIDENE]-3-(PYRIDIN-3-YL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• F1174-1239
• (5E)-5-[(2,3-dimethoxyphenyl)methylidene]-3-pyridin-3-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• 315683-78-4
• VU0488964-1
• SR-01000081919-1
• SR-01000081919
• AKOS002382313
• (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C17H14N2O3S2/c1-21-13-7-3-5-11(15(13)22-2)9-14-16(20)19(17(23)24-14)12-6-4-8-18-10-12/h3-10H,1-2H3
• InChI Key： SCTPAHXLAKLBDE-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC(OC)=C2OC)C(=O)N(C2=CC=CN=C2)C1=S

Computed Properties

• Exact Mass: 358.04458466g/mol
• Monoisotopic Mass: 358.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Analysis of (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 315683-78-4)

The compound (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one, identified by its CAS No. 315683-78-4, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazolidinone derivative features a pyridin-3-yl moiety and a 2,3-dimethoxyphenyl group, which contribute to its potential biological activities. Researchers are particularly interested in its sulfanylidene functional group, which may play a critical role in interactions with biological targets.

In recent years, the scientific community has focused on thiazolidinone derivatives due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The (5E)-5-(2,3-dimethoxyphenyl)methylidene substitution in this compound suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in metabolic disorders. Its CAS No. 315683-78-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

One of the key questions often explored by researchers is how the 2-sulfanylidene-1,3-thiazolidin-4-one core influences the compound's stability and reactivity. Computational studies and molecular docking simulations have been employed to predict its binding affinity with proteins, making it a subject of interest in structure-activity relationship (SAR) studies. Additionally, the presence of the pyridin-3-yl group may enhance its solubility and bioavailability, which are critical factors in drug development.

The synthesis of (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact. The compound's CAS No. 315683-78-4 is often referenced in patents and scholarly articles, highlighting its commercial and academic value.

From an SEO perspective, terms like "thiazolidinone derivatives in drug discovery", "sulfanylidene functional group applications", and "pyridin-3-yl substituted compounds" are frequently searched by professionals and students alike. This reflects the growing demand for specialized knowledge in heterocyclic chemistry. By incorporating these keywords, this article aims to address common queries while maintaining a high level of scientific accuracy.

In conclusion, (5E)-5-(2,3-dimethoxyphenyl)methylidene-3-(pyridin-3-yl)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 315683-78-4) represents a promising scaffold for further investigation. Its unique structural features and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in various medical fields.